Cas no 1705263-90-6 ([3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]hydrazine)

• Product Name: [3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]hydrazine
• CAS No: 1705263-90-6
• MF: C₆H₉F₃N₂
• MW: 166.144271612167
• CID: 5265565
• Update Time: 2026-03-09

[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]hydrazine Chemical and Physical Properties

Names and Identifiers

• [3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]hydrazine

• Inchi： 1S/C6H9F3N2/c7-6(8,9)4-1-5(2-4,3-4)11-10/h11H,1-3,10H2
• InChI Key： UOZVVLOLDLAKNL-UHFFFAOYSA-N
• SMILES： N(C12CC(C(F)(F)F)(C1)C2)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Alkylhydrazines

Additional information on [3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]hydrazine

Comprehensive Overview of [3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]hydrazine (CAS No. 1705263-90-6)

[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]hydrazine (CAS No. 1705263-90-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a bicyclo[1.1.1]pentane core, a scaffold known for its high stability and three-dimensional geometry, which makes it valuable in drug design. The addition of a trifluoromethyl group enhances its lipophilicity and metabolic stability, while the hydrazine moiety offers versatile reactivity for further derivatization.

In recent years, the demand for fluorinated compounds like [3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]hydrazine has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in how the trifluoromethyl group influences the bioavailability and binding affinity of potential drug candidates. This compound is often explored in the context of proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two cutting-edge areas in drug discovery.

The synthesis of [3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]hydrazine typically involves multi-step organic reactions, including the functionalization of the bicyclo[1.1.1]pentane framework. Its CAS No. 1705263-90-6 serves as a unique identifier in chemical databases, facilitating its tracking in regulatory and research contexts. The compound’s stability under physiological conditions makes it a promising candidate for further development in central nervous system (CNS) therapeutics and antibacterial agents.

From an industrial perspective, [3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]hydrazine is often discussed in forums and publications focusing on green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalytic methods to produce such fluorinated scaffolds, aligning with global trends toward reducing hazardous waste. This aligns with the growing interest in AI-driven drug discovery, where computational tools predict the optimal synthetic routes for complex molecules like this one.

Another area of interest is the compound’s potential role in agrochemical innovation. The trifluoromethyl group is a common feature in many modern pesticides and herbicides due to its ability to enhance chemical stability and target specificity. As regulatory pressures increase, compounds like [3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]hydrazine are being reevaluated for their environmental impact, driving research into safer alternatives.

In summary, [3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]hydrazine (CAS No. 1705263-90-6) represents a fascinating intersection of medicinal chemistry, material science, and sustainable technology. Its unique structure and functional groups make it a valuable building block for next-generation therapeutics and agrochemicals, while ongoing research continues to uncover new applications and synthetic methodologies.